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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylpropane

Cat. No.: B1585101 Get Quote

For Immediate Reference: Treat 1,3-Dibromo-2-methylpropane as a hazardous waste.

Professional disposal is required. Do not discharge into drains or the environment.

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Dibromo-2-methylpropane (CAS No. 28148-04-1), a halogenated hydrocarbon. The following

procedures are based on established protocols for handling and disposing of hazardous

chemical waste and information from safety data sheets of closely related compounds.

I. Immediate Safety and Handling Precautions
Before handling 1,3-Dibromo-2-methylpropane for disposal, ensure all safety measures are in

place. This compound is presumed to be hazardous, and caution is paramount.

Personal Protective Equipment (PPE): Wear appropriate PPE at all times.[1][2][3] This

includes:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles with side-shields or a face shield.[2]

A lab coat or chemical-resistant apron.

In case of vapors or aerosols, use a full-face respirator.[2]
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Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[2][3][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and explosion-proof equipment.[1]

II. Quantitative Data Summary
While specific quantitative disposal limits for 1,3-Dibromo-2-methylpropane are not readily

available, the following table summarizes its known physical and chemical properties, which

inform its hazardous waste profile.

Property Value

CAS Number 28148-04-1

Molecular Formula C₄H₈Br₂

Molecular Weight 215.91 g/mol

Appearance Colorless to pale yellow liquid

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

Note: GHS Hazard Statements are based on data for closely related compounds and should be

treated as indicative for 1,3-Dibromo-2-methylpropane.

III. Step-by-Step Disposal Protocol
The disposal of 1,3-Dibromo-2-methylpropane must be conducted in accordance with local,

state, and federal regulations. The primary methods involve professional hazardous waste

services.

Step 1: Waste Segregation and Collection

Separate Waste Streams: It is crucial to collect halogenated hydrocarbon waste, like 1,3-
Dibromo-2-methylpropane, separately from non-halogenated waste. This practice can

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/13-dibromo-22-dimethylpropane-pid_Rock1389.html
https://www.fishersci.com/store/msds?partNumber=AC355090050&productDescription=1%2C3-DIBROMO-2%2C2-DIMETHOXYP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135615?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135615?userType=undefined
https://www.chemicalbook.com/msds/1-2-dibromo-2-methylpropane.pdf
https://www.benchchem.com/product/b1585101?utm_src=pdf-body
https://www.benchchem.com/product/b1585101?utm_src=pdf-body
https://www.benchchem.com/product/b1585101?utm_src=pdf-body
https://www.benchchem.com/product/b1585101?utm_src=pdf-body
https://www.benchchem.com/product/b1585101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


significantly reduce disposal costs.

Use Appropriate Containers: Collect the waste in a designated, properly labeled, and sealed

container. The container must be chemically resistant and in good condition.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"1,3-Dibromo-2-methylpropane," and any applicable hazard symbols (e.g., irritant).

Step 2: On-Site Storage

Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area

designated for hazardous waste.[1][2][4]

Secondary Containment: Place the primary waste container in a larger, chemically resistant

secondary container to prevent spills.

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents and strong bases.[3]

Step 3: Professional Disposal

Engage a Licensed Contractor: Arrange for the collection and disposal of the waste through

a licensed professional waste disposal service.[4]

Manifesting: Ensure all required hazardous waste manifests are completed accurately for

transportation and tracking.

Approved Disposal Methods: The approved disposal methods for halogenated hydrocarbons

include:

Controlled Incineration: High-temperature incineration at a licensed facility, often with flue

gas scrubbing to neutralize acidic byproducts.[1]

Chemical Destruction Plant: Treatment at a specialized facility designed to break down

hazardous chemicals.[1]

Never pour 1,3-Dibromo-2-methylpropane down the drain or dispose of it with regular

laboratory trash.[1]
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IV. Accidental Spill Cleanup
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the spill area.

Contain the Spill: Use an inert, absorbent material such as sand, clay, or diatomaceous earth

to contain the spill.[5]

Collect and Dispose: Carefully collect the absorbent material and place it into a sealed,

labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1,3-Dibromo-2-
methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1585101?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-2-dibromo-2-methylpropane.pdf
https://www.echemi.com/sds/13-dibromo-22-dimethylpropane-pid_Rock1389.html
https://www.fishersci.com/store/msds?partNumber=AC355090050&productDescription=1%2C3-DIBROMO-2%2C2-DIMETHOXYP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135615?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC406490250&countryCode=US&language=en
https://www.benchchem.com/product/b1585101#1-3-dibromo-2-methylpropane-proper-disposal-procedures
https://www.benchchem.com/product/b1585101#1-3-dibromo-2-methylpropane-proper-disposal-procedures
https://www.benchchem.com/product/b1585101#1-3-dibromo-2-methylpropane-proper-disposal-procedures
https://www.benchchem.com/product/b1585101#1-3-dibromo-2-methylpropane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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